Cas no 70476-82-3 (Mitoxantrone dihydrochloride)

• Product Name: Mitoxantrone dihydrochloride
• CAS No: 70476-82-3
• MF: C₂₂H₃₀Cl₂N₄O₆
• MW: 517.402803897858
• MDL: MFCD00242943
• CID: 59103
• PubChem ID: 51082
• Update Time: 2026-03-05

Mitoxantrone dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Mitoxantrone hydrochloride
• 1,4-Dihydroxy-5,8-bis[[2-[(2-hydroxyethyl)amino]ethyl]amino]anthraquinone dihydrochloride
• Mitozantrone hydrochloride
• Novantrone
• Mitoxantrone dihydrochloride
• 1,4-dihydroxy-5,8-bis[2-(2-hydroxyethylamino)ethylamino]anthracene-9,10-dione,dihydrochloride
• Mitoxantron HCl
• Mitoxantrone (hydrochloride)
• Mitoxantrone Dihydro
• Mitoxantrone HCl
• mitozantrone dihydrochloride
• 1,4-Dihydroxy-5,8-bis-[2-(2-hydroxyethylamino)ethylamino]anthraquinone dihydrochloride
• 1,4-Dihydroxy-5,8-bis[[2-[(2-hydroxyethyl)amino]ethyl]amino]-9,10-anthracenedione dihydrochloride
• 1,4-Dihydroxy-5,8-bis[[2-[(2-hydroxyethyl)amino]ethyl]amino]anthracene-9,10-dione Dihydrochloride
• Novantron
• Immunex
• Mitoxantrone 2HCl
• Bisantrone
• DHAD
• Mitoxantrone (dihydrochloride)
• MITOXANTHRONE HYDROCHLORIDE
• U6USW86RD0
• 1,4-dihydroxy-5,8-bis-[2-(2-hydroxyethylamino)ethylamino]anthraquinone 2hcl
• CL 232315
• novatrone
• 1,4-Dihydroxy-5,8-bis((2-((2-hydroxyethyl)amino)e
• Mitoxantronehydrochloride
• AC-1591
• Mitoxantrone dihydrochloride pound>>Mitozantrone dihydrochloride
• MITOXANTRONE HYDROCHLORIDE [HSDB]
• EN300-268139
• Mitoxantrone hydrochloride (JAN/USP)
• 1,4-Dihydroxy-5,8-bis((2-((2-hydroxyethyl)amino)ethyl)amino)anthracene-9,10-dione dihydrochloride
• ZAHQPTJLOCWVPG-UHFFFAOYSA-N
• SR-01000076001
• Mitoxantrone hydrochloride [USAN:USP:JAN]
• CHEBI:50727
• NCGC00094116-02
• CCG-39938
• MITOXANTRONE HYDROCHLORIDE [MART.]
• BCP0726000265
• 1,4-Dihydroxy-5,8-bis-[2-(2-hydroxy-ethylamino)-ethylamino]-anthraquinone dihydrochloride
• Z2569867923
• 9,10-Anthracenedione, 1,4-dihydroxy-5,8-bis((2-((2-hydroxyethyl)amino)ethyl)amino)-, dihydrochloride
• Prestwick_571
• NCGC00015693-02
• 1,4-dihydroxy-5,8-bis-[[2-(2-hydroxyethylamino)ethyl]amino]-anthraquinone dihydrochloride
• CL 232,315
• AS-13162
• 1,4-dihydroxy-5,8-bis({2-[(2-hydroxyethyl)amino]ethyl}amino)-9,10-dihydroanthracene-9,10-dione dihydrochloride
• M3110
• MITOXANTRONE HYDROCHLORIDE [WHO-DD]
• MITOXANTRONE HYDROCHLORIDE (EP MONOGRAPH)
• mitoxanthrone hcl
• HSDB 6543
• NCGC00094116-01
• MITOXANTRONE HYDROCHLORIDE (USP-RS)
• NCGC00094116-03
• Mitoxantrone hydrochloride; 1,4-Dihydroxy-5,8-bis[[2-[(2-hydroxyethyl)amino]ethyl]amino]anthracene-9,10-dione dihydrochloride
• BCP23424
• HY-13502A
• MITOXANTRONE HYDROCHLORIDE (EP IMPURITY)
• NSC 301739
• MITOXANTRONE HYDROCHLORIDE [JAN]
• Mitoxantrone Dihcl
• Tox21_110197_1
• M 6545
• 70476-82-3
• 70476-82-3 (HCl)
• SPECTRUM1503278
• 1,4-Dihydroxy-5,8-bis((2-((2-hydroxyethyl)amino)ethyl)amino)anthraquinone dihydrochloride
• NSC-301739
• CL-232315
• SCHEMBL3928
• W-104553
• BCP9000932
• 1,4-dihydroxy-5,8-bis(2-(2-hydroxyethylamino)ethylamino)anthracene-9,10-dione dihydrochloride
• Tox21_110197
• EINECS 274-619-1
• 1,4-dihydroxy-5,8-bis-[2-(2-hydroxyethylamino)ethylamino]anthraquinonedihydrochloride
• 1,4-dihydroxy-5,8-bis({2-[(2-hydroxyethyl)amino]ethyl}amino)anthracene-9,10-dione dihydrochloride
• Q27122209
• MITOXANTRONE HYDROCHLORIDE [USP MONOGRAPH]
• 1,4-dihydroxy-5,8-bis[[2-(2-hydroxyethylamino)ethyl]amino]anthraquinone dihydrochloride
• Onkotrone
• CHEMBL1417019
• 1,4-dihydroxy-5,8-bis[2-(2-hydroxyethylamino)ethylamino]anthracene-9,10-dione;dihydrochloride
• dhaq dihydrochloride 65271-80-9
• Dihydroxyanthracenedione Dihydrochloride
• MITOXANTRONE HYDROCHLORIDE (MART.)
• Neotalem
• MITOXANTRONE HYDROCHLORIDE [EP MONOGRAPH]
• Mitoxantroni Hydrochloridum
• NCGC00094116-04
• s2485
• NS00091303
• 1,4-dihydroxy-5,8-bis[2-(2-hydroxyethylamino)ethylamino]anthracene-9,10-dione hydrochloride
• Novantron (TN)
• D02166
• MITOXANTRONE HYDROCHLORIDE [USP-RS]
• Mitoxantrone hydrochloride, United States Pharmacopeia (USP) Reference Standard
• HMS1922O21
• Mitoxantrone dihydrochloride, >=97% (HPLC)
• Tox21_500779
• EU-0100779
• MITOXANTRONE HYDROCHLORIDE (USP MONOGRAPH)
• MITOXANTRONE HYDROCHLORIDE [USAN]
• LP00779
• MITOXANTRONE HYDROCHLORIDE [EP IMPURITY]
• SR-01000076001-8
• DHAQ
• DTXCID8025173
• HMS1569M11
• MITOXANTRONE HYDROCHLORIDE [VANDF]
• MFCD00242943
• CCRIS 2592
• MITOXANTRONE DIHYDROCHLORIDE [MI]
• Eslep
• MITOXANTRONE HYDROCHLORIDE [ORANGE BOOK]
• SR-01000076001-1
• AKOS015895228
• UNII-U6USW86RD0
• CAS-70476-82-3
• DTXSID0045173
• NCGC00261464-01
• SW196745-5
• Mitoxantrone hydrochloride, European Pharmacopoeia (EP) Reference Standard
• NCGC00015693-09
• Hydrochloride, Mitoxantrone
• Ralenova
• 9,10-Anthracenedione,1,4-dihydroxy-5,8-bis[[2-[(2-hydroxyethyl)amino]ethyl]amino]-, dihydrochloride
• Mitoxantron dihydrochloride
• GLXC-03046
• DB-055419

• MDL： MFCD00242943
• Inchi： 1S/C22H28N4O6.2ClH/c27-11-9-23-5-7-25-13-1-2-14(26-8-6-24-10-12-28)18-17(13)21(31)19-15(29)3-4-16(30)20(19)22(18)32;;/h1-4,23-30H,5-12H2;2*1H
• InChI Key： ZAHQPTJLOCWVPG-UHFFFAOYSA-N
• SMILES： Cl.Cl.O=C1C2C(=CC=C(C=2C(C2=C(C=CC(=C21)NCCNCCO)NCCNCCO)=O)O)O

Computed Properties

• Exact Mass: 516.15400
• Monoisotopic Mass: 516.1542401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 571
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 95
• XLogP3: nothing
• Topological Polar Surface Area: 163

Experimental Properties

• Color/Form: White to Yellow Solid
• Melting Point: 271-285°C
• Boiling Point: No data available
• Flash Point: No data available
• Water Partition Coefficient: Soluble to 5 mM in water and to 75 mM in DMSO
• PSA: 163.18000
• LogP: 2.39260
• λmax: 660(H2O)(lit.)
• Merck: 6217
• Vapor Pressure: No data available

Mitoxantrone dihydrochloride Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H302-H310-H341-H351-H360-H362-H370-H372
• Warning Statement： P201-P202-P260-P262-P263-P264-P270-P280-P301+P312+P330-P302+P352+P310+P361+P364-P308+P311-P405-P501
• Hazardous Material transportation number：UN 3249
• WGK Germany：3
• Hazard Category Code： 46-61
• Safety Instruction： 53-36/37/39-45-22
• RTECS：CB5748500
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：II
• Storage Condition：4°C, protect from light
• Packing Group：III
• Hazard Level：6.1(b)
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R46; R61

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones
• Anthraquinones
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients

Additional information on Mitoxantrone dihydrochloride

Mitoxantrone dihydrochloride (CAS No. 70476-82-3): A Comprehensive Overview

Mitoxantrone dihydrochloride, a derivative of mitoxantrone, is a significant compound in the field of chemotherapeutics. With the chemical formula corresponding to its CAS number 70476-82-3, this compound has garnered considerable attention for its applications in medical research and treatment modalities. The dihydrochloride salt form enhances its solubility and bioavailability, making it a versatile agent in pharmaceutical formulations.

Historically, mitoxantrone dihydrochloride has been primarily recognized for its role as an antineoplastic agent. Its mechanism of action involves inhibiting topoisomerase II, an enzyme crucial for DNA replication and repair in rapidly dividing cells. This selective toxicity makes it particularly effective against various types of cancer, including leukemias, lymphomas, and solid tumors. The compound's ability to interfere with DNA topology disrupts cellular proliferation, leading to apoptosis and growth inhibition.

Recent advancements in pharmacological research have expanded the therapeutic applications of mitoxantrone dihydrochloride beyond oncology. Studies have highlighted its potential in managing autoimmune diseases and inflammatory conditions. The compound's immunomodulatory properties are attributed to its ability to modulate cytokine production and suppress inflammatory pathways. This has led to exploratory treatments for conditions such as rheumatoid arthritis and multiple sclerosis, where traditional therapies may have limited efficacy.

The synthesis and characterization of mitoxantrone dihydrochloride adhere to stringent chemical standards to ensure purity and efficacy. The process involves multi-step organic reactions, including oxidation and salt formation, which are optimized for high yield and minimal byproduct formation. Analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to verify the structural integrity of the final product.

From a clinical perspective, the administration of mitoxantrone dihydrochloride requires careful consideration of dosing regimens and potential side effects. Common adverse effects include myelosuppression, cardiotoxicity, and gastrointestinal disturbances. However, recent studies have demonstrated strategies to mitigate these effects through combination therapies or dose modifications. For instance, incorporating antioxidants or anti-inflammatory agents alongside mitoxantrone dihydrochloride has shown promise in reducing oxidative stress and improving patient tolerance.

The development of novel drug delivery systems has further enhanced the therapeutic potential of mitoxantrone dihydrochloride. Liposomal formulations, nanoparticles, and targeted drug release mechanisms have been investigated to improve bioavailability and reduce systemic toxicity. These innovations aim to deliver the compound more precisely to tumor sites while minimizing exposure to healthy tissues, thereby enhancing overall treatment outcomes.

Regulatory considerations play a pivotal role in the approval and commercialization of mitoxantrone dihydrochloride formulations. Regulatory agencies require comprehensive data on safety, efficacy, and quality from preclinical studies through clinical trials before granting marketing authorization. Post-marketing surveillance ensures ongoing monitoring of adverse events and long-term effects, ensuring patient safety remains paramount.

The future directions in research on mitoxantrone dihydrochloride are multifaceted. Investigating its role in precision medicine—where treatments are tailored to individual genetic profiles—holds significant promise. Additionally, exploring its interactions with other therapeutic agents may uncover synergistic effects that could revolutionize certain treatment protocols. Collaborative efforts between academia, industry, and healthcare providers are essential to translate these findings into practical clinical applications.

In conclusion, Mitoxantrone dihydrochloride (CAS No. 70476-82-3) remains a cornerstone in modern chemotherapeutics due to its broad therapeutic spectrum and versatile applications. Ongoing research continues to uncover new possibilities for its use in treating diverse medical conditions while addressing challenges related to efficacy and safety through innovative drug delivery systems and personalized medicine approaches.